Cas no 2270912-10-0 (4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 2270912-10-0
• MF: C₁₅H₂₉N₅O₂
• MW: 311.42306303978
• CID: 5155160
• Update Time: 2025-10-30

4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(6-Azido-hexyl)-piperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H29N5O2/c1-15(2,3)22-14(21)20-12-10-19(11-13-20)9-7-5-4-6-8-17-18-16/h4-13H2,1-3H3
• InChI Key： VRMQNRZELNJKNH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCCCCN=[N+]=[N-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 380
• XLogP3: 3.3
• Topological Polar Surface Area: 47.1

Additional information on 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester

4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester, identified by the CAS number 2270912-10-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a piperazine ring with an azide functional group, making it a versatile building block for various applications.

The molecular structure of 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester consists of a piperazine moiety, a six-membered ring with two nitrogen atoms, substituted at the 4-position with a hexyl chain terminated by an azide group (-N3). The carboxylic acid group is protected as a tert-butyl ester, which is a common strategy in organic synthesis to facilitate further reactions. This structure allows for a wide range of reactivity, particularly in click chemistry and polymerization reactions.

Recent studies have highlighted the potential of this compound in the development of novel materials, such as stimuli-responsive polymers and advanced drug delivery systems. The azide group is particularly valuable due to its ability to undergo cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, which has been extensively utilized in click chemistry to create complex molecular architectures.

In terms of synthesis, 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of this compound as an intermediate in the synthesis of bioconjugates and materials with tailored properties. For instance, its ability to undergo polymerization under mild conditions has made it a valuable precursor for the development of hydrogels and other soft materials.

The application of this compound extends beyond material science into the realm of drug discovery. The piperazine ring is a common structural motif in pharmaceuticals due to its ability to act as a hydrogen bond donor or acceptor, enhancing bioavailability and target binding affinity. The azide group further enhances its utility in medicinal chemistry by enabling site-specific conjugation with biomolecules such as proteins and nucleic acids.

Recent advancements in click chemistry have further expanded the utility of 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester. For example, researchers have employed this compound in the synthesis of cross-linked polymers with tunable mechanical properties, which hold promise for applications in tissue engineering and regenerative medicine.

In conclusion, 4-(6-Azidohexyl)-piperazine-1-carboxylic acid tert-butyl ester, with its unique structure and reactivity, continues to be a focal point in both academic research and industrial applications. Its versatility as a building block for advanced materials and pharmaceuticals underscores its importance in modern chemistry.